Cas no 113849-13-1 (Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-)
113849-13-1 structure
Product Name:Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-
CAS No:113849-13-1
MF:C6H6N4O5
MW:214.135640621185
CID:177809
PubChem ID:9578288
Update Time:2025-04-19
Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-
- [(E)-(4-hydroxy-5-nitrofuran-2-yl)methylideneamino]urea
- 4-hydroxynitrofurazone
- (2E)-2-[(4-hydroxy-5-nitrofuran-2-yl)methylidene]hydrazinecarboxamide
- DTXSID40150578
- 113849-13-1
-
- Inchi: 1S/C6H6N4O5/c7-6(12)9-8-2-3-1-4(11)5(15-3)10(13)14/h1-2,11H,(H3,7,9,12)/b8-2+
- InChI Key: IZMLEVZCDFBHLC-KRXBUXKQSA-N
- SMILES: O1C(=C(C=C1/C=N/NC(N)=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 214.03388
- Monoisotopic Mass: 214.033819
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 147
- XLogP3: 0.4
Experimental Properties
- Density: 1.88
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.713
- PSA: 143.99
Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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